Cas no 2167462-16-8 (1-sulfamoylcyclobutane-1-carboxylic acid)

• Product Name: 1-sulfamoylcyclobutane-1-carboxylic acid
• CAS No: 2167462-16-8
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 5193920
• PubChem ID: 132372788
• Update Time: 2025-06-14

1-sulfamoylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-sulfamoylcyclobutane-1-carboxylic acid

• Inchi： 1S/C5H9NO4S/c6-11(9,10)5(4(7)8)2-1-3-5/h1-3H2,(H,7,8)(H2,6,9,10)
• InChI Key： KTALMUHBGZTKJQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)(C(O)=O)CCC1

Additional information on 1-sulfamoylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-Sulfamoylcyclobutane-1-carboxylic acid (CAS No. 2167462-16-8): Properties, Applications, and Research Insights

1-Sulfamoylcyclobutane-1-carboxylic acid (CAS No. 2167462-16-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyclobutane ring with both sulfamoyl and carboxylic acid functional groups, making it a versatile intermediate for drug discovery and material science. Its molecular formula and synthesis pathways have been explored in recent studies, particularly in the context of enzyme inhibition and peptide modification.

Researchers are increasingly interested in 1-sulfamoylcyclobutane derivatives for their potential in designing small-molecule therapeutics. The compound's rigid cyclobutane backbone offers conformational stability, while the sulfamoyl group enhances binding affinity to biological targets. Recent publications highlight its role in developing metalloproteinase inhibitors and antibiotic adjuvants, aligning with the growing demand for novel antimicrobial agents amid global antibiotic resistance concerns.

The carboxylic acid moiety in CAS 2167462-16-8 enables diverse chemical modifications, facilitating its use in prodrug synthesis and bioconjugation. This adaptability addresses key challenges in drug delivery systems, a hot topic in precision medicine discussions. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the compound's purity, as emphasized in Good Manufacturing Practice (GMP) guidelines for pharmaceutical intermediates.

From an industrial perspective, 1-sulfamoylcyclobutane-1-carboxylic acid exemplifies the shift toward sustainable synthetic chemistry. Modern green chemistry approaches optimize its production by minimizing hazardous byproducts, reflecting the pharmaceutical industry's focus on environmentally friendly processes. Its water solubility and pH-dependent reactivity also make it valuable for aqueous-phase reactions, reducing reliance on organic solvents.

Emerging applications include its use in proteomics research and biomarker development, where the compound serves as a chemical probe for studying protein interactions. These applications resonate with current trends in personalized healthcare and diagnostic innovation. Furthermore, computational studies utilizing molecular docking simulations predict its potential in targeting inflammatory pathways, a subject of intense research in autoimmune disease therapeutics.

Quality control of 2167462-16-8 involves rigorous spectroscopic validation and chiral purity analysis, especially when used in asymmetric synthesis. The compound's stability under physiological conditions has prompted investigations into its pharmacokinetic properties, with preliminary data suggesting favorable metabolic profiles for certain derivative compounds.

In material science, the cyclobutane-sulfonamide scaffold demonstrates promise for designing functional polymers with tailored thermal resistance and mechanical strength. This intersects with industry demands for high-performance materials in medical devices and electronic components. Patent analyses reveal growing intellectual property activity around sulfamoyl-containing heterocycles, indicating commercial interest in this chemical space.

For laboratories working with 1-sulfamoylcyclobutane-1-carboxylic acid, proper storage conditions (typically -20��C under inert atmosphere) and handling protocols are essential to maintain its integrity. The compound's structure-activity relationships continue to be elucidated through high-throughput screening platforms, contributing valuable data to cheminformatics databases used in AI-driven drug discovery.